Cas no 859826-11-2 (7-benzyl-4-chloro-2-methylsulfanyl-6,8-dihydro-5H-pyrido[3,4-d]pyrimidine)

7-Benzyl-4-chloro-2-methylsulfanyl-6,8-dihydro-5H-pyrido[3,4-d]pyrimidine is a heterocyclic compound featuring a pyrido[3,4-d]pyrimidine core, which is of significant interest in medicinal chemistry and pharmaceutical research. The presence of a benzyl group at the 7-position, a chloro substituent at the 4-position, and a methylsulfanyl moiety at the 2-position enhances its potential as a versatile intermediate for the synthesis of biologically active molecules. Its rigid fused-ring structure and functional group diversity make it suitable for further derivatization, particularly in the development of kinase inhibitors or other therapeutic agents. The compound exhibits favorable stability and reactivity, facilitating its use in targeted synthetic applications.
7-benzyl-4-chloro-2-methylsulfanyl-6,8-dihydro-5H-pyrido[3,4-d]pyrimidine structure
859826-11-2 structure
Product Name:7-benzyl-4-chloro-2-methylsulfanyl-6,8-dihydro-5H-pyrido[3,4-d]pyrimidine
CAS No:859826-11-2
MF:C15H16ClN3S
MW:305.825640678406
MDL:MFCD11518950
CID:718066
PubChem ID:52987659
Update Time:2025-06-07

7-benzyl-4-chloro-2-methylsulfanyl-6,8-dihydro-5H-pyrido[3,4-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

    • 7-Benzyl-4-chloro-2-(methylthio)-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidine
    • 7-benzyl-4-chloro-2-methylsulfanyl-6,8-dihydro-5H-pyrido[3,4-d]pyrimidine
    • Pyrido[3,4-d]pyrimidine,4-chloro-5,6,7,8-tetrahydro-2-(methylthio)-7-(phenylmethyl)-
    • SY275060
    • 7-Benzyl-4-chloro-2-(methylsulfanyl)-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidine
    • DTXSID90680931
    • 7-Benzyl-4-chloro-5,6,7,8-tetrahydro-2-(methylthio)pyrido[3,4-d]pyrimidine
    • CS-0148323
    • AKOS015839170
    • PDZGYMZCMUSHBP-UHFFFAOYSA-N
    • 859826-11-2
    • MFCD11518950
    • SCHEMBL4863713
    • 4-Chloro-7-benzyl-2-(methylthio)-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidine
    • BS-41674
    • DB-076507
    • D85492
    • MDL： MFCD11518950
    • Inchi： 1S/C15H16ClN3S/c1-20-15-17-13-10-19(8-7-12(13)14(16)18-15)9-11-5-3-2-4-6-11/h2-6H,7-10H2,1H3
    • InChI Key： PDZGYMZCMUSHBP-UHFFFAOYSA-N
    • SMILES： ClC1=C2C(CN(CC3C=CC=CC=3)CC2)=NC(=N1)SC

Computed Properties

  • Exact Mass: 305.07500
  • Monoisotopic Mass: 305.0753464g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 312
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 54.3Ų

Experimental Properties

  • PSA: 54.32000
  • LogP: 3.34810

7-benzyl-4-chloro-2-methylsulfanyl-6,8-dihydro-5H-pyrido[3,4-d]pyrimidine Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

7-benzyl-4-chloro-2-methylsulfanyl-6,8-dihydro-5H-pyrido[3,4-d]pyrimidine Pricemore >>

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